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Compound of Interest

Compound Name: N-(2-aminophenyl)formamide

Cat. No.: B15137973 Get Quote

For researchers, scientists, and professionals in drug development, the safe handling of

chemical reagents is paramount. This document provides crucial safety and logistical

information for N-(2-aminophenyl)formamide, including personal protective equipment (PPE)

recommendations, handling and storage protocols, and disposal plans. Given the limited

specific data available for N-(2-aminophenyl)formamide, the following guidance is largely

based on the well-characterized properties of the closely related compound, formamide. It is

imperative to treat N-(2-aminophenyl)formamide with at least the same level of caution as

formamide.

Personal Protective Equipment (PPE)
A comprehensive approach to personal protection is critical to minimize exposure. The

following table summarizes the recommended PPE for handling N-(2-
aminophenyl)formamide, based on guidelines for formamide.
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PPE Category Recommendation

Eye Protection

Tightly fitting safety goggles are required. A face

shield should be used when there is a significant

risk of splashing.

Hand Protection

Nitrile rubber gloves are considered sufficient for

handling. It is crucial to check with the glove

manufacturer for specific breakthrough times

and compatibility data.[1]

Body Protection

A lab coat must be worn. Ensure sleeves are of

sufficient length to prevent skin exposure when

wearing gloves. Wear long pants and closed-toe

shoes.[2]

Respiratory

Work should be conducted in a chemical fume

hood with adequate exhaust ventilation.[1][3] If

ventilation is inadequate, wear a suitable

respirator.

Safe Handling and Storage
Proper handling and storage are essential to maintain the integrity of the compound and

ensure a safe laboratory environment.

Handling:

Always handle N-(2-aminophenyl)formamide within a certified chemical fume hood to avoid

inhalation of vapors.[1][3]

Avoid contact with skin, eyes, and clothing.[2]

Ground all equipment containing the material to prevent static discharge.[1]

Ensure that an eyewash station and safety shower are readily accessible.[1]

Wash hands thoroughly with soap and water after handling the material and before leaving

the laboratory.[2]
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Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated area.[1][3]

Keep away from sources of ignition, heat, and direct sunlight.[2][3]

Store separately from incompatible materials such as oxidizing agents, acids, bases, iodine,

and sulfur trioxide.[1][3]

Spill and Disposal Procedures
In the event of a spill or for the disposal of waste, the following procedures should be followed.

Spill Management:

Small Spills: If a small amount of the material is spilled, absorb it with an inert material (e.g.,

sand, vermiculite) and place it in a sealed container for disposal.[3]

Large Spills: In the case of a large spill, evacuate the area immediately and contact your

institution's Environmental Health and Safety (EHS) department.[3]

Ensure adequate ventilation and wear appropriate PPE during cleanup.

Waste Disposal:

Waste containing N-(2-aminophenyl)formamide should be collected in a designated,

sealed, and properly labeled hazardous waste container.[1][3]

Do not dispose of this chemical down the drain.

Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.

Contact your institution's EHS office for specific guidance.[4]

Workflow for Safe Handling and Disposal
The following diagram outlines the key steps for the safe handling and disposal of N-(2-
aminophenyl)formamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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